Cas no 93863-65-1 (2-Propenenitrile, 3-(1-naphthalenyl)-, (2E)-)

• Product Name: 2-Propenenitrile, 3-(1-naphthalenyl)-, (2E)-
• CAS No: 93863-65-1
• MF: C₁₃H₉N
• MW: 179.217262983322
• CID: 752491
• Update Time: 2024-01-31

2-Propenenitrile, 3-(1-naphthalenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-(1-naphthalenyl)-, (2E)-

• Inchi： 1S/C13H9N/c14-10-4-8-12-7-3-6-11-5-1-2-9-13(11)12/h1-9H/b8-4+
• InChI Key： HHTYBZVRPWALDN-XBXARRHUSA-N
• SMILES： C(#N)/C=C/C1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 179.073
• Monoisotopic Mass: 179.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Melting Point: 72-75 °C(Solv: methanol (67-56-1))
• Boiling Point: 364.3±11.0 °C(Predicted)